Cas no 1310-53-8 (Germanium oxide)

• Product Name: Germanium oxide
• CAS No: 1310-53-8
• MF: GeO₂
• MW: 104.638799667358
• MDL: MFCD00011030
• CID: 41185
• PubChem ID: 24871912
• Update Time: 2025-07-19

Germanium oxide Chemical and Physical Properties

Names and Identifiers

• Germanium dioxide
• Germaniumoxideelecgrwhitepowderhexagonalso
• Germanium oxide
• Germanium(IV) oxide (amorphous)
• Germanium(IV) oxide (hexagonal, quartz type)
• Germanium(IV) oxide (hexagonal, quartz type) GEOCHEM2
• Germanium(IV) oxide (tetragonal)
• dioxogermane
• Germanium dioxide,electronic grade
• Germanium (IV) oxide
• GeO2
• Germania
• germanicacid
• germanic oxide
• Germaniumdioxid
• Germanium Dixoide
• GERMANIUM(+4)OXIDE
• Germanic acid
• Germanium(IV) oxide, powder, 99.999% trace metals basis
• Q419133
• NSC294212
• MFCD00011030
• Germanic oxide (crystalline)
• Germanium oxide (GeO2)
• CS-0196667
• Germanium(IV) oxide (hexagonal, quartz type) GE
• Germanium(IV) oxide, elec. gr.
• Germanium(IV) oxide, (crystalline powder), 99.998% trace metals basis
• F20443
• WLN: GE O2
• YBMRDBCBODYGJE-UHFFFAOYSA-N
• Germanium(IV) oxide, 99.999% (metals basis)
• Germanium(IV) oxide, >=99.99% trace metals basis
• NS00076163
• 1310-53-8
• AKOS015904129
• FG76402

• MDL： MFCD00011030
• Inchi： 1S/GeO2/c2-1-3
• InChI Key： YBMRDBCBODYGJE-UHFFFAOYSA-N
• SMILES： [Ge](=O)=O

Computed Properties

• Exact Mass: 107.92700
• Monoisotopic Mass: 105.911007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Colorless crystals, there are two kinds of hexagonal crystal system slightly soluble in water (stable at low temperature) and insoluble orthorhombic crystal system, and the transition temperature is 1033 ℃.
• Density: 4.23 g/cm3
• Melting Point: >400 °C (lit.)
• Boiling Point: No data available
• Flash Point: °C
• Refractive Index: 1.99
• Solubility: ethylene glycol: soluble
• Water Partition Coefficient: 0.4 g/100 mL
• PSA: 34.14000
• LogP: -0.39340
• Merck: 14,4409
• Solubility: Insoluble in water, germanium dioxide dissolves in alkali to form germanate.

Germanium oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H332
• Warning Statement： dust mask type N95 (US), Eyeshields, Faceshields, Gloves
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S22; S24/25
• RTECS：LY5240000
• Hazardous Material Identification：
• Risk Phrases：R22
• Toxicity：LD50 i.p. in rats: 750 mg/kg, Rosenfeld, Wallace, Arch. Ind. Hyg. Occup. Med. 8, 466 (1953)
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Germanium oxide

Comprehensive Overview of Germanium Oxide (CAS No. 1310-53-8): Properties, Applications, and Industry Insights

Germanium oxide (CAS No. 1310-53-8), also known as germanium dioxide or GeO2, is a versatile inorganic compound with significant applications across multiple industries. This white, crystalline solid is renowned for its unique optical, electrical, and thermal properties, making it indispensable in advanced technologies. As interest in semiconductor materials and infrared optics grows, germanium oxide has emerged as a critical material for researchers and manufacturers alike.

The compound exists in two primary polymorphs: hexagonal and tetragonal. The hexagonal form, often referred to as α-germanium oxide, is stable at lower temperatures, while the tetragonal (β-germanium oxide) form dominates at higher temperatures. This structural versatility allows GeO2 to serve diverse functions, from glass manufacturing to catalyst supports. Recent studies highlight its potential in next-generation batteries and photocatalysis, aligning with global trends toward sustainable energy solutions.

One of the most prominent uses of germanium oxide is in the production of optical fibers and infrared lenses. Its high refractive index and transparency to infrared radiation make it ideal for telecommunications and thermal imaging systems. With the rapid expansion of 5G networks and autonomous vehicles, demand for high-performance GeO2-doped glasses has surged. Industry reports project a compound annual growth rate (CAGR) of 6.8% for the germanium oxide market through 2030, driven by these technological advancements.

In the realm of electronics, germanium oxide plays a pivotal role as a precursor for germanium-based semiconductors. As the semiconductor industry explores alternatives to silicon for high-speed transistors, GeO2 has gained attention for its compatibility with nanoscale fabrication processes. Researchers are actively investigating its use in quantum dot technologies and flexible electronics, addressing the need for smaller, faster, and more energy-efficient devices.

The compound's chemical stability and low toxicity have also spurred interest in biomedical applications. Studies suggest that germanium oxide nanoparticles may enhance drug delivery systems and bioimaging techniques. While not yet widely adopted in clinical settings, these developments reflect the growing intersection of materials science and healthcare innovation.

From an environmental perspective, germanium oxide production has evolved to incorporate sustainable extraction methods. Manufacturers are increasingly adopting closed-loop recycling processes to recover germanium from industrial byproducts, reducing reliance on primary ore sources. This approach aligns with circular economy principles and responds to concerns about critical raw material supply chains.

Quality standards for CAS No. 1310-53-8 vary by application. For optical-grade germanium oxide, specifications typically require purity levels exceeding 99.999%, with strict limits on metallic impurities. In contrast, industrial-grade GeO2 may tolerate slightly lower purity but emphasizes particle size distribution and reactivity. These distinctions underscore the importance of selecting the appropriate grade for specific use cases.

Looking ahead, innovations in germanium oxide synthesis continue to emerge. Recent patents describe plasma-assisted deposition techniques for creating ultra-thin GeO2 films, while other research explores sol-gel methods for cost-effective production. As global interest in advanced materials intensifies, germanium oxide remains at the forefront of scientific and industrial progress.